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Cat. No.: B15607043
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For Researchers, Scientists, and Drug Development Professionals

The discovery of the orexin signaling pathway and its role in regulating wakefulness has paved

the way for a new class of therapeutic agents for sleep-wake disorders like narcolepsy. Orexin

agonists, which aim to replace the deficient orexin neuropeptides in narcolepsy type 1 (NT1),

represent a promising, potentially disease-modifying treatment approach. This guide provides a

comparative overview of Alixorexton (ALKS 2680), a selective orexin 2 receptor (OX2R)

agonist in development by Alkermes, and other notable orexin agonists that have entered

clinical investigation.

Orexin Signaling Pathway
The orexin system consists of two neuropeptides, orexin-A and orexin-B, which act on two G

protein-coupled receptors: the orexin 1 receptor (OX1R) and the orexin 2 receptor (OX2R).

These receptors are distributed throughout the brain and are involved in regulating various

physiological functions, including wakefulness, appetite, and reward. Activation of OX2R is

considered to be the primary driver of wakefulness.
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Caption: Orexin agonist signaling pathway.

Preclinical Pharmacology
The preclinical profile of an orexin agonist, particularly its potency and selectivity for OX2R over

OX1R, is a critical determinant of its potential therapeutic window and side-effect profile. The

following table summarizes available preclinical data for Alixorexton and other key orexin

agonists.
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Compound Developer Target
In Vitro
Potency
(EC50)

Selectivity (vs.
OX1R)

Alixorexton

(ALKS 2680)
Alkermes OX2R Agonist

Potent (specific

EC50 not

disclosed)

~5,000-fold[1]

Danavorexton

(TAK-925)
Takeda OX2R Agonist 5.5 nM >5,000-fold

Firazorexton

(TAK-994)
Takeda OX2R Agonist 19 nM >700-fold[2]

Oveporexton

(TAK-861)
Takeda OX2R Agonist 2.5 nM[3]

Selective for

OX2R

ORX750
Centessa

Pharmaceuticals
OX2R Agonist 0.11 nM 9,800-fold

Clinical Development and Efficacy
The clinical development of orexin agonists has primarily focused on narcolepsy type 1 and 2,

with some exploration into idiopathic hypersomnia. The primary endpoints in these trials are

typically the Maintenance of Wakefulness Test (MWT) and the Epworth Sleepiness Scale

(ESS).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://sleepreviewmag.com/sleep-disorders/hypersomnias/narcolepsy/orexin-system-based-drugs-narcolepsy-pharmacotherapy/
https://en.wikipedia.org/wiki/Firazorexton
https://pubmed.ncbi.nlm.nih.gov/39242684/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Development
Status

Indication(s)
Key Efficacy
Findings (vs.
Placebo)

Alixorexton (ALKS

2680)
Phase 2 NT1, NT2, IH

NT1: Statistically

significant, dose-

dependent

improvements in MWT

sleep latency.[4] NT2:

Statistically significant

improvements in MWT

and ESS at the

highest dose.[5]

Danavorexton (TAK-

925)

Phase 2 (some trials

stopped)[6]

Narcolepsy, IH, Sleep

Apnea

Dose-dependent

increases in MWT

sleep latency in NT1

and NT2.[7]

Firazorexton (TAK-

994)
Discontinued Narcolepsy

Significant

improvements in MWT

and ESS.[8][9]

Oveporexton (TAK-

861)
Phase 3 NT1

Statistically significant

and clinically

meaningful

improvements in MWT

and ESS.[10][11][12]

ORX750 Phase 2 Initiated[13] Narcolepsy, IH

Phase 1 in sleep-

deprived healthy

volunteers showed

significant

improvements in

MWT.[14]
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The safety profile of orexin agonists is a key area of investigation. While generally well-

tolerated in early studies, some compounds have faced challenges.

Compound Key Safety and Tolerability Findings

Alixorexton (ALKS 2680)

Generally well-tolerated in Phase 1 and 2

studies.[15] Most common adverse events were

mild to moderate and included pollakiuria,

insomnia, and urinary urgency.[16]

Danavorexton (TAK-925) Generally well-tolerated in Phase 1 studies.

Firazorexton (TAK-994)
Development discontinued due to drug-induced

liver injury observed in Phase 2 trials.[2][9]

Oveporexton (TAK-861)

Generally safe and well-tolerated in Phase 2.

The most common treatment-emergent adverse

events were insomnia, urinary urgency and

frequency, and salivary hypersecretion.[11][12]

No cases of hepatotoxicity or visual

disturbances reported in the Phase 2b trial.[11]

[12]

ORX750

Favorable safety and tolerability profile in Phase

1, with no observations of frequently reported

on-target adverse events associated with other

OX2R agonists, and no cases of hepatotoxicity

or visual disturbances.

Pharmacokinetics
The pharmacokinetic profile of an oral orexin agonist is crucial for its dosing regimen and

overall therapeutic effect. An ideal profile would involve rapid absorption and a half-life

sufficient to maintain wakefulness throughout the day with once-daily dosing, without causing

insomnia at night.
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Compound Route of Administration
Key Pharmacokinetic
Characteristics

Alixorexton (ALKS 2680) Oral

Biphasic

distribution/elimination with a

terminal half-life suitable for

once-daily dosing.[15]

Danavorexton (TAK-925) Intravenous

Elimination half-life of

approximately 3.3–5.1 hours.

[17]

Firazorexton (TAK-994) Oral Orally active.

Oveporexton (TAK-861) Oral Orally available.[3]

ORX750 Oral

Rapid absorption, with plasma

concentrations peaking at 2

hours after the first dose.[18]

[19]

Experimental Protocols
Maintenance of Wakefulness Test (MWT)
The MWT is an objective measure of the ability to stay awake. The test typically consists of four

trials conducted at two-hour intervals. In each trial, the patient is seated in a quiet, dimly lit

room and instructed to try to remain awake for a specified period (often 20 or 40 minutes). The

primary outcome is the sleep latency, which is the time from the start of the trial to the first

signs of sleep, as measured by polysomnography.
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Caption: Standard Maintenance of Wakefulness Test workflow.

Epworth Sleepiness Scale (ESS)
The ESS is a subjective, self-administered questionnaire that assesses the likelihood of falling

asleep in eight different common situations.[7][18][15][20] The patient rates each situation on a

4-point scale (0 = would never doze; 3 = high chance of dozing).[18][15] The total score ranges

from 0 to 24, with a score greater than 10 generally indicating excessive daytime sleepiness.

[15]

In Vitro Receptor Agonist Assays (Calcium Mobilization)
The potency of orexin agonists is often determined using in vitro cell-based assays that

measure the downstream signaling of receptor activation. A common method is the calcium

mobilization assay. In this assay, cells engineered to express the orexin receptor of interest

(e.g., OX2R) are loaded with a calcium-sensitive fluorescent dye. Upon agonist binding to the

receptor, a signaling cascade is initiated that leads to an increase in intracellular calcium

concentration. This change in calcium levels is detected as a change in fluorescence, which

can be quantified to determine the agonist's potency (EC50).
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Conclusion
Alixorexton is a promising, orally active, and highly selective OX2R agonist that has

demonstrated clinically meaningful improvements in wakefulness and excessive daytime

sleepiness in patients with narcolepsy. Its safety and pharmacokinetic profile appear suitable

for once-daily dosing. The landscape of orexin agonist development is dynamic, with several

other potent and selective compounds progressing through clinical trials. The discontinuation of

firazorexton due to liver toxicity highlights the importance of careful safety monitoring for this

class of drugs. As more data from ongoing and future studies become available, a clearer

picture of the comparative efficacy and safety of these novel therapies will emerge, offering

new hope for patients with debilitating sleep-wake disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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